Cas no 1697882-67-9 (tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate)

• Product Name: tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• CAS No: 1697882-67-9
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 5991122
• PubChem ID: 136838839
• Update Time: 2025-07-11

tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• 1697882-67-9
• tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate
• EN300-1118527

• Inchi： 1S/C16H26N4O2/c1-5-12-8-14-17-9-11-10-19(15(21)22-16(2,3)4)7-6-13(11)20(14)18-12/h8,11,13,17H,5-7,9-10H2,1-4H3
• InChI Key： DTTQRIZKDPDXHB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(CNC3=CC(CC)=NN23)C1)=O

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate

Tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate: A Comprehensive Overview

The compound with CAS No. 1697882-67-9, known as tert-butyl 4-ethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate, is a highly specialized organic compound with a complex structure and diverse applications in the chemical and pharmaceutical industries. This compound is characterized by its unique tricyclic framework and functional groups that contribute to its versatile reactivity and stability.

Tert-butyl 4-ethyl-tetraazatricyclo[7.4.0.0²,⁶]trideca-diene-carboxylate is synthesized through a series of intricate organic reactions that involve cyclization and functional group transformations. The synthesis process often requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound.

One of the most significant applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceutical agents. Its tricyclic structure provides a scaffold for the development of bioactive molecules with potential therapeutic applications in oncology and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, tert-butyl 4-ethyl-tetraazatricyclo[7.4.0.0²,⁶]trideca-diene-carboxylate has been explored for its potential in materials science and catalysis due to its robust molecular framework and functionalizable groups. Researchers have investigated its use as a ligand in transition metal complexes for catalytic hydrogenation and oxidation reactions.

Recent research has also focused on understanding the environmental impact of this compound and its degradation pathways under various conditions such as soil microbiota and aqueous environments. Studies have shown that while it exhibits moderate persistence under certain conditions, it can be effectively degraded by specific microbial communities under controlled settings.

Looking ahead, the development of novel synthetic routes for tert-butyl 4-ethyl-tetraazatricyclo[7.4.0.0²,⁶]trideca-diene-carboxylate remains a key area of interest for chemists aiming to enhance its scalability and reduce production costs. Additionally, ongoing studies are exploring its potential as a building block for advanced materials with tailored electronic properties.

In conclusion, tert-butyl 4-ethyl-tetraazatricyclo[7.4.0.0²,⁶]trideca-diene-carboxylate stands out as a multifaceted compound with significant implications across various scientific domains.